Cas no 2172450-38-1 (1-(1-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(1-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172450-38-1
• MF: C₁₄H₂₅N₃O
• MW: 251.36780333519
• CID: 5926009
• PubChem ID: 165607261
• Update Time: 2025-05-30

1-(1-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol
• [1-(1-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol
• 2172450-38-1
• EN300-1593503

• Inchi： 1S/C14H25N3O/c1-10(2)7-8-14-13(9-18)15-16-17(14)11(3)12-5-4-6-12/h10-12,18H,4-9H2,1-3H3
• InChI Key： UMYWIUADBPYFNK-UHFFFAOYSA-N
• SMILES： OCC1=C(CCC(C)C)N(C(C)C2CCC2)N=N1

Computed Properties

• Exact Mass: 251.199762429g/mol
• Monoisotopic Mass: 251.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(1-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol

Comprehensive Overview of 1-(1-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172450-38-1)

The compound 1-(1-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172450-38-1) is a specialized organic molecule featuring a unique 1,2,3-triazole core substituted with a cyclobutyl and a 3-methylbutyl group. This structure places it within the broader category of heterocyclic compounds, which are increasingly sought after in pharmaceutical and material science research due to their versatile chemical properties. The presence of the methanol functional group further enhances its potential for derivatization, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 1,2,3-triazole-based compounds has surged, driven by their applications in drug discovery, agrochemicals, and polymer chemistry. Researchers are particularly interested in how modifications to the cyclobutyl and 3-methylbutyl side chains can influence the compound's bioavailability and binding affinity. This aligns with current trends in structure-activity relationship (SAR) studies, where small structural changes can lead to significant improvements in efficacy. The CAS No. 2172450-38-1 is often cited in patents and academic papers exploring these themes.

From a synthetic perspective, 1-(1-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol is typically prepared via click chemistry, a method popularized by its efficiency and high yield. The azide-alkyne cycloaddition reaction, a cornerstone of click chemistry, is frequently employed to construct the 1,2,3-triazole ring. This method is favored for its compatibility with a wide range of functional groups, including the cyclobutyl and 3-methylbutyl substituents present in this compound.

The compound's potential applications extend beyond pharmaceuticals. In material science, its triazole core contributes to the development of high-performance polymers with enhanced thermal stability and mechanical properties. Additionally, the methanol group allows for further functionalization, enabling the creation of cross-linked networks or surface modifications. These attributes make it a subject of interest in industries ranging from coatings to electronics.

Environmental and safety considerations are also critical when working with 1-(1-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol. While it is not classified as hazardous under current regulations, proper handling protocols should always be followed to minimize risks. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds, reducing waste and energy consumption. This aligns with broader societal trends toward sustainability and eco-friendly practices.

In summary, 1-(1-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172450-38-1) represents a fascinating intersection of chemistry and innovation. Its unique structure and versatile applications make it a valuable asset in both academic and industrial settings. As research continues to uncover new uses for 1,2,3-triazole derivatives, this compound is poised to play a pivotal role in advancing scientific and technological frontiers.